Cas no 731779-90-1 (3-(3,4-dichlorophenyl)benzenesulfonyl Chloride)

• Product Name: 3-(3,4-dichlorophenyl)benzenesulfonyl Chloride
• CAS No: 731779-90-1
• MF: C₁₂H₇Cl₃O₂S
• MW: 321.606779336929
• MDL: MFCD01631884
• CID: 1765138
• PubChem ID: 3860823
• Update Time: 2025-05-20

3-(3,4-dichlorophenyl)benzenesulfonyl Chloride Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-dichlorophenyl)benzenesulfonyl Chloride
• 3',4'-Dichlorobiphenyl-3-sulfonyl chloride
• 3-(3,4-Dichlorophenyl)benzenesulphonyl chloride
• AC1MYQQ7
• CTK6H1110
• 3PNS-Q04-0
• AR1682
• AG-A-50819
• OR12586
• KB-28188
• [3-(3,4-DICHLOROPHENYL)PHENYL]SULFONYL CHLORIDE
• 3-(3,4-dichlorophenyl)-phenylsulfonyl chloride
• 731779-90-1
• 3',4'-Dichloro-[1,1'-biphenyl]-3-sulfonylchloride
• 3-(3,4-dichlorophenyl)benzenesulfonylChloride
• MFCD01631884
• IGFBHZODFKDWRW-UHFFFAOYSA-N
• AKOS016344363
• AS-45185
• SCHEMBL788390
• CS-0171140
• DB-356389
• DTXSID20397489

• MDL： MFCD01631884
• Inchi： 1S/C12H7Cl3O2S/c13-11-5-4-9(7-12(11)14)8-2-1-3-10(6-8)18(15,16)17/h1-7H
• InChI Key： IGFBHZODFKDWRW-UHFFFAOYSA-N
• SMILES： ClS(C1=CC=CC(=C1)C1C=CC(=C(C=1)Cl)Cl)(=O)=O

Computed Properties

• Exact Mass: 319.923234g/mol
• Monoisotopic Mass: 319.923234g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• Color/Form: White to Yellow Solid

3-(3,4-dichlorophenyl)benzenesulfonyl Chloride Security Information

• Signal Word：Danger
• Hazard Statement： H302;H314
• Warning Statement： P280;P305+P351+P338;P310
• Hazardous Material Identification：
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 3-(3,4-dichlorophenyl)benzenesulfonyl Chloride

Recent Advances in the Application of 3-(3,4-Dichlorophenyl)benzenesulfonyl Chloride (CAS: 731779-90-1) in Chemical Biology and Pharmaceutical Research

3-(3,4-Dichlorophenyl)benzenesulfonyl Chloride (CAS: 731779-90-1) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of sulfonamide-based therapeutics. Recent studies have highlighted its utility in medicinal chemistry, where it serves as a versatile building block for the design of novel enzyme inhibitors and receptor modulators. This research brief consolidates the latest findings on the applications, synthetic methodologies, and pharmacological potential of this compound, providing valuable insights for researchers in the field.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 3-(3,4-dichlorophenyl)benzenesulfonyl Chloride in the synthesis of selective COX-2 inhibitors with improved anti-inflammatory properties. The researchers employed a multi-step synthetic route, where the sulfonyl chloride moiety was crucial for introducing the sulfonamide pharmacophore. The resulting compounds exhibited nanomolar potency against COX-2 while showing minimal activity against COX-1, suggesting potential for developing safer NSAIDs with reduced gastrointestinal side effects.

In the realm of antimicrobial research, a team from the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters (2024) the development of novel sulfonamide antibiotics using 731779-90-1 as a key intermediate. The study focused on modifying the dichlorophenyl ring system to enhance bacterial membrane penetration while maintaining low cytotoxicity against mammalian cells. Several derivatives showed promising activity against drug-resistant Staphylococcus aureus strains, with MIC values in the range of 0.5-2 μg/mL.

Recent advancements in synthetic methodologies have also been reported. A 2024 paper in Organic Process Research & Development described an optimized, scalable synthesis of 3-(3,4-dichlorophenyl)benzenesulfonyl Chloride with improved yield (85%) and purity (>99%). The new protocol employs continuous flow chemistry, which significantly reduces reaction times and minimizes the formation of byproducts compared to traditional batch processes. This development is particularly relevant for industrial-scale production of pharmaceutical intermediates.

Emerging applications in targeted cancer therapy have been explored in a recent European Journal of Medicinal Chemistry publication (2024). Researchers utilized 731779-90-1 to develop carbonic anhydrase IX inhibitors with potential applications in hypoxic tumors. The dichlorophenyl moiety was found to enhance binding affinity to the hydrophobic pocket of the enzyme, while the sulfonyl chloride allowed for further derivatization with various amino acid side chains. Lead compounds demonstrated significant antiproliferative activity against renal cell carcinoma lines with IC50 values below 100 nM.

From a safety and toxicological perspective, a 2023 regulatory assessment published in Chemical Research in Toxicology provided updated data on the handling and stability of 3-(3,4-dichlorophenyl)benzenesulfonyl Chloride. The study confirmed that while the compound is moisture-sensitive, proper storage under inert atmosphere at -20°C can maintain stability for extended periods. The report also included comprehensive mutagenicity screening results, which were negative in Ames tests, supporting its continued use in pharmaceutical development.

Looking forward, the versatility of 731779-90-1 continues to inspire innovative research directions. Current investigations are exploring its application in PROTAC (Proteolysis Targeting Chimera) technology, where the sulfonyl chloride group serves as an attachment point for E3 ligase ligands. Preliminary results presented at the 2024 American Chemical Society National Meeting suggest this approach could yield novel targeted protein degraders with applications in oncology and neurodegenerative diseases.